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Compound of Interest

Compound Name: 2,9-Dinitroanthracene

CAS No.: 234076-75-6

Cat. No.: B3050057 Get Quote

Role: Senior Application Scientist Department: Chemical Safety & Process Engineering Status:

Operational

Critical Safety Alerts (Read Before Proceeding)
WARNING: Polynitro aromatic compounds (PNACs) possess high energy density. Their

stability is deceptively conditional; what is stable in solution can become a high-order explosive

when dry, impure, or in contact with incompatible metals.[1]

Immediate "STOP WORK" Triggers
If you encounter any of the following, cease operations immediately, evacuate the immediate

area, and contact your site’s Environmental Health & Safety (EHS) officer.

Crystallization on Caps: Any visible crystals on the threads, cap, or neck of a storage bottle

(especially Picric Acid or Dinitrophenol). DO NOT ATTEMPT TO OPEN. Friction from

unscrewing the cap can detonate the friction-sensitive crystals.

Dry "Wetted" Reagents: If a reagent sold as "wetted" (e.g., Picric Acid, Dinitrotoluene)

appears as a dry powder or the water level has receded below the solid mass.

Unexpected Color Change: A sudden shift to deep red, purple, or black upon adding a base

(amine, hydroxide, alkoxide) to a PNAC solution. This indicates the formation of a potentially
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explosive Meisenheimer complex.

Troubleshooting Guides & FAQs
Module A: Storage & Stability (The "Old Bottle"
Syndrome)
User Question:"I found a vintage bottle of Picric Acid (Trinitrophenol) in the back of our cabinet.

The liquid level is low, and there are yellow crystals around the rim. Can I just add water and

use it?"

Scientist Response: ABSOLUTELY NOT. This is a textbook bomb squad scenario.

The Mechanism: Picric acid is sold wetted (usually >30% water) to desensitize it. When it dries,

it becomes a high explosive (velocity of detonation ~7,350 m/s). Furthermore, picric acid is

acidic; if it has contacted the metal cap over decades, it likely formed metal picrates (e.g., iron

or copper picrate), which are significantly more shock-and friction-sensitive than the acid itself.

Protocol: Assessment of Aged Inventory Follow this logic flow to determine the safety of your

inventory.
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Caption:Figure 1: Decision logic for handling aged polynitro aromatic inventory. Any "Yes" in the

yellow nodes escalates to a critical hazard.

Module B: Synthesis & Reaction Control
User Question:"I am performing a nitration of a toluene derivative. The temperature spiked

unexpectedly, and the mixture is darkening. Should I ice it or dump it?"
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Scientist Response: You are likely experiencing the onset of a thermal runaway. Polynitrations

are highly exothermic. If the temperature exceeds the decomposition threshold, the nitro

groups can oxidize the aromatic ring, releasing massive amounts of gas (

,

) and heat.

Troubleshooting Steps:

Stop Addition: Immediately stop adding the nitrating agent.

Maximum Cooling: Apply an ice/brine bath.

Quench (If Safe): If the temperature is below the critical decomposition point (see Table 1)

but rising, quench onto a large excess of ice.

Evacuate: If the temperature approaches the decomposition onset (e.g., >200°C for many

PNACs) or if "fuming" occurs, evacuate.

Data: Thermal Stability of Common PNACs Use these values to set your "Never Exceed"

temperature limits.
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Compound Abbr.
Melting Point
(°C)

Decompositio
n Onset (°C)

Hazard Note

2,4,6-

Trinitrotoluene
TNT 80.8 ~295 (Rapid)

Stable liquid

range, but

sensitive to

shock when

crystalline.

2,4,6-

Trinitrophenol
TNP (Picric Acid) 122.5 ~300 (Explodes)

Forms sensitive

salts; acidic.

1,3,5-

Trinitrobenzene
TNB 122 ~300

More stable than

TNT but higher

brisance.

Tetryl - 129 ~187

Low

decomposition

temp. Highly

sensitive booster

explosive.

1,3,5-Triamino-

2,4,6-

trinitrobenzene

TATB 350 >350

Extremely

insensitive; high

thermal stability.

Note: Decomposition temperatures vary by purity and confinement. Always assume a safety

margin of -50°C.

Module C: Chemical Incompatibility (The "Purple Flash")
User Question:"I added an amine catalyst to my trinitrobenzene solution, and it instantly turned

deep purple. Is this a reaction impurity?"

Scientist Response: This is not an impurity; it is a Meisenheimer Complex (or Janowski

Complex).

The Mechanism: Electron-deficient polynitro aromatics are susceptible to nucleophilic attack by

bases (amines, hydroxides, alkoxides). The nucleophile attacks the aromatic ring, forming an
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anionic

-complex.

Risk: While often used as colorimetric tests (Janowski reaction), these complexes—and their

salts—can be explosive if isolated or allowed to dry.

Action: Do not concentrate this solution. Neutralize it slowly with dilute acid to revert the

complex or destroy it (see Module D).

Module D: Decontamination & Disposal
User Question:"How do I clean glassware contaminated with trace TNT or Picric Acid? I don't

want to put it in the general wash."

Scientist Response: Never place PNAC-contaminated glass in a general dishwasher or base

bath (risk of forming explosive salts). You must chemically destroy the nitro functionality.

Protocol: Sulfide Reduction Method This method reduces nitro groups to amino groups,

rendering the compound water-soluble and non-explosive (though still toxic).

Preparation: Prepare a solution of Sodium Sulfide (

) and Sodium Hydroxide in water.

Soaking: Submerge glassware or spill residue in this solution.

Reaction: The solution will turn dark red/brown (reduction byproducts). Allow to stand for 24

hours.

Disposal: The resulting solution contains aromatic amines. Neutralize and dispose of as

Hazardous Chemical Waste (Toxic), not explosive waste.

Contaminated
Glassware

Add Na2S + NaOH
(Reducing Bath)

Soak 24h
(Nitro -> Amine)

Water Soluble
Non-Explosive Byproducts

Dispose as
Chemical Waste (Toxic)

Click to download full resolution via product page
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Caption:Figure 2: Chemical destruction workflow for trace polynitro aromatic contamination

using sulfide reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3050057#handling-safety-hazards-of-polynitro-
aromatic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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